Potassium fluoride Potassium fluoride Potassium fluoride appears as white powder or crystals with a sharp saline taste. Shipped as a solid or an aqueous solution. Strongly irritates skin, eyes and mucous membranes. Toxic by ingestion. Used in insecticides, solder flux and etching glass.
Potassium fluoride is a fluoride salt having K+ as the counterion. It has a role as a poison. It is a fluoride salt and a potassium salt.
Brand Name: Vulcanchem
CAS No.: 7789-23-3
VCID: VC21139597
InChI: InChI=1S/FH.K/h1H;/q;+1/p-1
SMILES: [F-].[K+]
Molecular Formula: KF
FK
Molecular Weight: 58.097 g/mol

Potassium fluoride

CAS No.: 7789-23-3

Cat. No.: VC21139597

Molecular Formula: KF
FK

Molecular Weight: 58.097 g/mol

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Potassium fluoride - 7789-23-3

Specification

Description Potassium fluoride appears as white powder or crystals with a sharp saline taste. Shipped as a solid or an aqueous solution. Strongly irritates skin, eyes and mucous membranes. Toxic by ingestion. Used in insecticides, solder flux and etching glass.
Potassium fluoride is a fluoride salt having K+ as the counterion. It has a role as a poison. It is a fluoride salt and a potassium salt.
CAS No. 7789-23-3
Molecular Formula KF
FK
Molecular Weight 58.097 g/mol
IUPAC Name potassium;fluoride
Standard InChI InChI=1S/FH.K/h1H;/q;+1/p-1
Standard InChI Key NROKBHXJSPEDAR-UHFFFAOYSA-M
Isomeric SMILES [F-].[K+]
SMILES [F-].[K+]
Canonical SMILES [F-].[K+]
Boiling Point 2741 °F at 760 mm Hg (NTP, 1992)
1502 °C
Colorform White cubic crystals
White crystalline, deliquescent powde
Melting Point 1576 °F (NTP, 1992)
858 °C

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